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Compound of Interest

Compound Name: Isovouacapenol C

Cat. No.: B592900

CAS Number: 455255-15-9
Molecular Formula: C27H340s
Molecular Weight: 438.56 g/mol

This technical guide provides an in-depth overview of Isovouacapenol C, a cassane-type
furanoditerpenoid of interest to researchers in drug discovery and development. This document
outlines its chemical properties, biological activities, and proposed mechanisms of action,
supported by experimental data and protocols.

~hemical and Physical [

Property Value Source

CAS Number 455255-15-9 [1]

Molecular Formula C27H3405 [1]

Molecular Weight 438.56 g/mol [1]

Type of Compound Diterpenoid [1]

Purity 95%~99% [1]
Mass Spectrometry (MS),

Identification Methods Nuclear Magnetic Resonance [1]
(NMR)
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Biological Activities

Isovouacapenol C has been isolated from Caesalpinia pulcherrima, a plant with a history of
use in traditional medicine for treating a variety of ailments, including inflammation and ulcers.
[2][3] Scientific studies have begun to validate these traditional uses, identifying specific
bioactive compounds like Isovouacapenol C and other cassane diterpenoids as contributors
to the plant's therapeutic effects.

Anti-inflammatory Activity

Recent studies have demonstrated that Isovouacapenol C, along with other cassane
diterpenoids isolated from C. pulcherrima, exhibits moderate anti-inflammatory activity. The
inhibitory effects on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW
264.7 macrophages are a key indicator of this activity.

Compound ICso0 (M) for NO Inhibition
Caesalpulcherrin K 6.04 £0.34
Caesalpulcherrin L 7.89 £ 0.52
Caesalpulcherrin M 8.92 £ 0.65

Data for related compounds, specific ICso for
Isovouacapenol C Isovouacapenol C in this assay was not

provided in the source

6[3-cinnamoyl-7B-hydroxyvouacapen-5a-ol 7.53+£0.48

Pulcherrimin C 6.88 + 0.41

Source: Adapted from a study on cassane diterpenoids from Caesalpinia pulcherrima.[4]

The anti-inflammatory mechanism of cassane diterpenoids is believed to involve the
downregulation of pro-inflammatory mediators. For instance, some cassane diterpenoids have
been shown to suppress the expression of inducible nitric oxide synthase (iNOS) and
cyclooxygenase-2 (COX-2).[5]

Antimicrobial Activity
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Extracts from Caesalpinia pulcherrima have shown broad-spectrum antimicrobial activity. While
specific data for purified Isovouacapenol C is limited, related cassane diterpenoids from the
same plant have demonstrated significant antibacterial effects against various strains, including
Bacillus cereus, Staphylococcus aureus, and methicillin-resistant Staphylococcus aureus
(MRSA).[6]

Compound Test Organism MIC (pM)
Pulcherritam H Bacillus cereus 6.25
Pulcherritam H Staphylococcus aureus 12.5

. Pseudomonas syringae pv.
Pulcherritam H o 12.5
actinidae

. Methicillin-resistant o
Pulcherritam A Potent Activity
Staphylococcus aureus

. Methicillin-resistant o
Pulcherritam C Potent Activity
Staphylococcus aureus

Source: Adapted from a study on cassane diterpenoids from Caesalpinia pulcherrima.[6]

Antifeedant Activity

Isovouacapenol C has demonstrated notable antifeedant properties against the agricultural
pest Mythimna separata. This suggests its potential as a natural pesticide.

Compound ECso (pg/cm?) against Mythimna separata
Isovouacapenol C 3.43
Pulcherrin N 4.20

Source: Adapted from a study on cassane diterpenoids from Caesalpinia pulcherrima.[7]

Experimental Protocols
Isolation of Isovouacapenol C
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The following is a general protocol for the isolation of Isovouacapenol C from the aerial parts
of Caesalpinia pulcherrima, based on published methods.[4][7]

Workflow for Isolation of Isovouacapenol C
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Caption: Workflow for the isolation of Isovouacapenol C.
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o Extraction: Air-dried and powdered aerial parts of C. pulcherrima are extracted with 95%
ethanol at room temperature.

» Concentration and Partitioning: The ethanol extract is concentrated under reduced pressure
to yield a crude extract. This extract is then suspended in water and partitioned with ethyl
acetate (EtOAC).

o Column Chromatography: The EtOAc-soluble fraction is subjected to silica gel column
chromatography, eluting with a gradient of petroleum ether and EtOAc to yield several
fractions.

« Purification: The fraction containing Isovouacapenol C is further purified using Sephadex
LH-20 column chromatography with a mobile phase of dichloromethane/methanol.

» Final Purification: The final purification is achieved by preparative High-Performance Liquid
Chromatography (HPLC) using a methanol/water gradient to yield pure Isovouacapenol C.

Anti-inflammatory Assay (Nitric Oxide Inhibition)

The following protocol is a standard method to assess the anti-inflammatory activity of
compounds by measuring the inhibition of nitric oxide production in LPS-stimulated
macrophages.[4][5]

Workflow for Nitric Oxide Inhibition Assay
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Caption: Workflow for the nitric oxide inhibition assay.

o Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10%
FBS and antibiotics.
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o Cell Seeding: Cells are seeded into 96-well plates at a suitable density and allowed to
adhere overnight.

o Treatment: The cells are pre-treated with various concentrations of Isovouacapenol C for 1
hour, followed by stimulation with lipopolysaccharide (LPS) to induce nitric oxide production.

 Incubation: The plates are incubated for 24 hours.

 Nitrite Quantification: The concentration of nitrite, a stable product of NO, in the culture
supernatant is measured using the Griess reagent.

o Data Analysis: The absorbance is measured at 540 nm, and the percentage of NO inhibition
is calculated relative to the LPS-treated control. The ICso value is then determined.

Proposed Signaling Pathways

The precise signaling pathways modulated by Isovouacapenol C are still under investigation.
However, based on the known mechanisms of other cassane diterpenoids and related anti-
inflammatory compounds, it is plausible that Isovouacapenol C exerts its effects through the
inhibition of the NF-kB and MAPK signaling pathways.[5]

Proposed Anti-inflammatory Signaling Pathway of Isovouacapenol C
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Caption: Proposed anti-inflammatory signaling pathway of Isovouacapenol C.
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LPS stimulation of TLR4 on macrophages typically activates downstream signaling cascades,
including the IKK/NF-kB and MAPK pathways. This leads to the translocation of transcription
factors like NF-kB and AP-1 into the nucleus, where they induce the expression of pro-
inflammatory genes. It is hypothesized that Isovouacapenol C may inhibit one or more key
signaling molecules in these pathways, such as IKK or components of the MAPK cascade,
thereby reducing the production of inflammatory mediators.

Conclusion

Isovouacapenol C is a promising natural product with demonstrated biological activities,
particularly in the areas of anti-inflammatory and antifeedant effects. Further research is
warranted to fully elucidate its mechanisms of action and to explore its therapeutic potential.
This technical guide provides a foundational resource for scientists and researchers interested
in advancing the study of this intriguing cassane diterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isovouacapenol C: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592900#cas-number-for-isovouacapenol-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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